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Compound of Interest

Compound Name: Ethylenediamine sulfate

Cat. No.: B1220251

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the fascinating and seemingly paradoxical chiral properties
exhibited by ethylenediamine sulfate (EDS), a compound formed from achiral precursors.
While the individual molecules of ethylenediamine and sulfuric acid lack chirality, their salt
spontaneously crystallizes into a chiral solid-state structure. This phenomenon, known as
spontaneous symmetry breaking, results in macroscopic crystals that are optically active,
making EDS a model system for studying the origins of homochirality and for applications in
asymmetric synthesis. This document provides a comprehensive overview of the
crystallographic properties, experimental protocols for synthesis and crystallization, and the
implications of this unique behavior.

Conceptual Framework: From Achiral Molecules to
Chiral Crystals

The chirality of ethylenediamine sulfate is not a property of the individual molecule in solution
but emerges from the specific, ordered arrangement of these achiral molecules in the crystal
lattice. Ethylenediamine ([Cz2HsNz]) and sulfuric acid (H2S0Oa4) are both achiral. However, upon
crystallization of the resulting salt, ethylenediammonium sulfate ([HsNCH2CH2NH3]SOa4), the
molecules pack into a helical, non-superimposable mirror-image structure.

This process results in two distinct enantiomorphic crystal forms, referred to as d-crystal and I-
crystal, which rotate plane-polarized light in opposite directions. This is a classic example of
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how chirality can manifest at a supramolecular level without being present at the molecular
level.
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ethylenediamine-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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